6-Hydroxy Nicotinic Acid 6-Hydroxy Nicotinic Acid 6-Hydroxynicotinic acid, also known as 2-hydroxy-5-carboxypyridine or 5-carboxy-2-pyridone, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. 6-Hydroxynicotinic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 6-Hydroxynicotinic acid has been detected in multiple biofluids, such as feces and urine. 6-Hydroxynicotinic acid can be biosynthesized from nicotinic acid.
6-hydroxynicotinic acid is a monohydroxypyridine that is the 6-hydroxy derivative of nicotinic acid. It has a role as a metabolite and a mouse metabolite. It derives from a nicotinic acid. It is a conjugate acid of a 6-hydroxynicotinate(1-).
Brand Name: Vulcanchem
CAS No.: 5006-66-6
VCID: VC0132223
InChI: InChI=1S/C6H5NO3/c8-5-2-1-4(3-7-5)6(9)10/h1-3H,(H,7,8)(H,9,10)
SMILES: C1=CC(=O)NC=C1C(=O)O
Molecular Formula: C6H5NO3
Molecular Weight: 139.11 g/mol

6-Hydroxy Nicotinic Acid

CAS No.: 5006-66-6

Reference Standards

VCID: VC0132223

Molecular Formula: C6H5NO3

Molecular Weight: 139.11 g/mol

6-Hydroxy Nicotinic Acid - 5006-66-6

CAS No. 5006-66-6
Product Name 6-Hydroxy Nicotinic Acid
Molecular Formula C6H5NO3
Molecular Weight 139.11 g/mol
IUPAC Name 6-oxo-1H-pyridine-3-carboxylic acid
Standard InChI InChI=1S/C6H5NO3/c8-5-2-1-4(3-7-5)6(9)10/h1-3H,(H,7,8)(H,9,10)
Standard InChIKey BLHCMGRVFXRYRN-UHFFFAOYSA-N
Isomeric SMILES C1=CC(=NC=C1C(=O)O)O
SMILES C1=CC(=O)NC=C1C(=O)O
Canonical SMILES C1=CC(=O)NC=C1C(=O)O
Melting Point 310°C
Physical Description Solid
Description 6-Hydroxynicotinic acid, also known as 2-hydroxy-5-carboxypyridine or 5-carboxy-2-pyridone, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. 6-Hydroxynicotinic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 6-Hydroxynicotinic acid has been detected in multiple biofluids, such as feces and urine. 6-Hydroxynicotinic acid can be biosynthesized from nicotinic acid.
6-hydroxynicotinic acid is a monohydroxypyridine that is the 6-hydroxy derivative of nicotinic acid. It has a role as a metabolite and a mouse metabolite. It derives from a nicotinic acid. It is a conjugate acid of a 6-hydroxynicotinate(1-).
Synonyms 1,6-Dihydro-6-oxo-3-pyridinecarboxylic Acid; 1,6-Dihydro-6-oxo-nicotinic Acid; 2-Hydroxy-5-carboxypyridine; 5-Carboxy-2-pyridone; 6-Hydroxyniacin; 6-Oxo-1,6-dihydro-pyridine-3-carboxylic acid; NSC 35054; NSC 53377; NSC 8620;
PubChem Compound 72924
Last Modified Nov 11 2021
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